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Compound of Interest

Compound Name: 3-Fluorostyrene

Cat. No.: B1329300

Technical Data Sheet: 3-Fluorostyrene

This document provides core technical information regarding the chemical compound 3-
Fluorostyrene, intended for researchers, scientists, and professionals in drug development.

Core Properties

3-Fluorostyrene, also known as m-Fluorostyrene, is an organic compound with the following
fundamental properties.[1] The molecular formula and molecular weight are key identifiers for
this chemical substance.[1][2][3][4][5]

Property Value

Molecular Formula CsH7F

Molecular Weight 122.14 g/mol [1][2][3]
IUPAC Name 1-ethenyl-3-fluorobenzene
CAS Number 350-51-6

Experimental Protocols & Methodologies

Detailed experimental protocols for the synthesis, purification, and analysis of 3-Fluorostyrene
are specific to individual research and development projects and are not detailed in general
chemical summaries. For specific experimental procedures, researchers should consult peer-
reviewed scientific literature and established chemical synthesis databases.
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Visualizations

As 3-Fluorostyrene is a small organic molecule, it does not possess inherent signaling
pathways, complex experimental workflows, or logical relationships that would be represented
by a Graphviz diagram. Such visualizations are typically employed for biological processes,
complex systems, or intricate experimental designs, none of which apply to the fundamental
chemical properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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